Samarium-147

• CAS No.: 14392-33-7
• Molecular Formula: Sm
• Molecular Weight: 146.9149 g/mol
• IUPAC Name: samarium-147
• InChI: InChI=1S/Sm/i1-3
• InChI Key: KZUNJOHGWZRPMI-OIOBTWANSA-N
• SMILES: [Sm]
• Isomeric SMILES: [147Sm]
• Synonyms: 147Sm radioisotope; Samarium-147; Sm-147 radioisotope

Description

Samarium-147 (¹⁴⁷Sm) is a naturally occurring radioactive isotope of samarium, constituting approximately 15% of natural samarium . It decays via alpha emission to neodymium-143 (¹⁴³Nd) with a half-life of 1.06 × 10¹¹ years, as per the 2020 IUPAC-IUGS recommendation . This isotope is critical in geochronology, particularly in the samarium-neodymium (Sm-Nd) dating method, which reconstructs early solar system processes and planetary differentiation . Its stability over geological timescales and predictable decay kinetics make it indispensable in nuclear engineering and astrophysics .

Comparison with Similar Compounds

Comparison with Other Samarium Isotopes

Radioactive Samarium Isotopes

Samarium has three long-lived radioactive isotopes: ¹⁴⁷Sm, ¹⁴⁸Sm, and ¹⁴⁹Sm. Key differences are summarized below:

Table 1: Comparison of Radioactive Samarium Isotopes

Isotope	Half-Life (Years)	Decay Mode	Natural Abundance	Applications
¹⁴⁷Sm	1.06 × 10¹¹	α → ¹⁴³Nd	15%	Sm-Nd dating, nuclear burnup credit
¹⁴⁸Sm	7 × 10¹⁵	α → ¹⁴⁴Nd	11%	Cosmochronology (limited due to rarity)
¹⁴⁹Sm	1 × 10¹⁶	α → ¹⁴⁵Nd	14%	Neutron capture studies (neutron poison in reactors)

• Decay Kinetics : ¹⁴⁷Sm has the shortest half-life among the three, yet it remains quasi-stable over geological timescales. Its sensitivity to cross-section data in nuclear burnup credit calculations is moderate, with a sensitivity coefficient of -0.13 after 5 years of cooling .
• Abundance : ¹⁴⁷Sm is the most abundant radioactive isotope (15%), compared to ¹⁴⁸Sm (11%) and ¹⁴⁹Sm (14%) .

Stable Samarium Isotopes

Stable isotopes include ¹⁴⁴Sm, ¹⁵⁰Sm, ¹⁵²Sm, and ¹⁵⁴Sm. ¹⁵²Sm is the most abundant (26.7%), while ¹⁴⁴Sm is the lightest (3.1% abundance) .

Comparison with Isotopes of Neodymium and Other Lanthanides

Parent-Daughter Relationship: ¹⁴⁷Sm → ¹⁴³Nd

The decay of ¹⁴⁷Sm to ¹⁴³Nd forms the basis of the Sm-Nd chronometer. This system is analogous to the uranium-lead (U-Pb) method but is less affected by metamorphic events, making it ideal for dating ancient rocks . In contrast, the extinct isotope ¹⁴⁶Sm (half-life 1.03 × 10⁸ years) was used to study early solar system events, such as the formation of the Allende meteorite .

Table 2: Key Isotopic Pairs in Geochronology

Parent	Daughter	Half-Life (Years)	Application
¹⁴⁷Sm	¹⁴³Nd	1.06 × 10¹¹	Dating planetary differentiation
¹⁴⁶Sm	¹⁴²Nd	1.03 × 10⁸	Early solar system chronology
²³⁸U	²⁰⁶Pb	4.47 × 10⁹	Dating igneous rocks

Neutron Capture and Nuclear Properties

¹⁴⁷Sm exhibits moderate neutron capture cross-sections, influencing its behavior in nuclear reactors. Unlike ¹⁴⁹Sm, which strongly absorbs neutrons (acting as a "neutron poison"), ¹⁴⁷Sm’s lower cross-section makes it less disruptive in fission product inventories .